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Compound of Interest

Compound Name: Azaline

Cat. No.: B1665912 Get Quote

A Note on Chemical Identification: The term "Azaline" does not correspond to a standard

chemical name in the readily available scientific literature and safety data sheets. It is possible

that this is a typographical error, a proprietary name, or a specific formulation. The information

provided below is based on the most likely intended substances, "Azelastine hydrochloride"

and "acetylsalicylic acid," given their prevalence in laboratory settings and phonetic similarity.

Researchers must verify the exact chemical identity from the manufacturer's safety data sheet

(SDS) before proceeding with any handling or disposal protocols.

This guide provides essential safety and logistical information for the proper disposal of

Azelastine hydrochloride, a common antihistamine used in research, with additional context for

acetylsalicylic acid. The procedures outlined are designed to ensure the safety of laboratory

personnel and minimize environmental impact.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Azelastine hydrochloride with

appropriate personal protective equipment (PPE). This substance is considered a hazardous

material.[1]

Key Hazards:

Harmful if swallowed.[2][3][4]

May cause irritation to the eyes, respiratory system, and skin.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1665912?utm_src=pdf-interest
https://www.benchchem.com/product/b1665912?utm_src=pdf-body
https://datasheets.scbt.com/sc-201096.pdf
https://fsadev.hadron.eu.com/en_US/download/msds/24661
https://www.fishersci.com/store/msds?partNumber=AC465082500&productDescription=AZELASTINE+HYDROCHLORIDE+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/azelastine-hydrochloride.pdf
https://datasheets.scbt.com/sc-201096.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential risk of impaired fertility and harm to the unborn child.[1]

Combustible solid that can form explosive mixtures with air upon intense heating.[1]

Recommended PPE:

Eye Protection: Safety glasses with side-shields or goggles are mandatory.[4]

Hand Protection: Handle with gloves. Inspect gloves prior to use and dispose of

contaminated gloves in accordance with good laboratory practices.[4]

Body Protection: Wear a lab coat or apron.[1]

Respiratory Protection: Use in a well-ventilated area. A dust respirator should be used if dust

is generated.[1][2]

In case of exposure, follow these first-aid measures immediately:

After eye contact: Rinse thoroughly with plenty of water.

After skin contact: Wash off with soap and plenty of water.[4]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[4]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Call a poison center or doctor if you feel unwell.[2][4]

Quantitative Data Summary
The following table summarizes key quantitative data for Azelastine hydrochloride and

Acetylsalicylic Acid for easy comparison.
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Property Azelastine hydrochloride Acetylsalicylic Acid

Oral LD50 (rat) 580 mg/kg[2] Not specified in results

Oral LD50 (mouse) 143 mg/kg[2] Not specified in results

Melting Point 225 °C[2] 134 - 136 °C

pH 5.0 – 5.4[2] 7 (at 20 °C)

Partition coefficient (log Pow) Not specified in results 1.19 (at 20 °C)

Disposal Procedures
The primary method for the disposal of Azelastine hydrochloride is through an approved waste

disposal plant. Do not let the product enter drains.[2][4]

Step-by-Step Disposal Protocol:

Segregation: Identify and separate Azelastine hydrochloride waste from other laboratory

waste streams. This includes contaminated lab coats, gloves, and absorbent towels.[5]

Containerization:

Solid Waste: Place solid Azelastine hydrochloride waste and contaminated materials into a

suitable, clearly labeled, and closed container to prevent dust formation.[2][3][4] The

container should be leak-proof and made of a material that does not react with the

chemical.[5]

Liquid Waste: For solutions containing Azelastine hydrochloride, use a leak-proof

container. Do not fill the container to more than 90% of its capacity.[5]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the name "Azelastine hydrochloride," and appropriate hazard symbols.[5][6]

Storage: Store the waste container in a designated, secure area away from incompatible

materials.[2][5] The storage area should be under the direct supervision of laboratory

personnel.[5]
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Collection and Disposal: Arrange for the collection of the hazardous waste by a licensed

environmental waste management contractor. Follow all local, state, and federal regulations

for the transportation and disposal of hazardous chemical waste.[5][6]

Experimental Protocols Cited
The disposal procedures outlined are based on standard laboratory safety protocols and

information from safety data sheets. No specific experimental protocols for the disposal of

Azelastine hydrochloride were cited in the search results beyond the general guidelines for

chemical waste management.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Azelastine

hydrochloride.
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End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Azelastine hydrochloride.
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This comprehensive approach to the disposal of Azelastine hydrochloride ensures that all

safety and environmental regulations are met, fostering a secure and responsible laboratory

environment. Always consult your institution's specific waste management plan and safety

officers for guidance.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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